methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate

• IUPAC Name: methyl 4-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethylcarbamoyl]benzoate
• InChI: InChI=1S/C21H21N3O3/c1-24-19(12-14-23-24)16-5-3-15(4-6-16)11-13-22-20(25)17-7-9-18(10-8-17)21(26)27-2/h3-10,12,14H,11,13H2,1-2H3,(H,22,25)
• InChI Key: ALWKGHKEEPJTBB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

“Methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate” is a compound that contains a pyrazole nucleus. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

The pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The exact structure of “methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate” is not available in the search results.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate, focusing on six unique applications:

Anticancer Activity

Methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate has shown potential as an anticancer agent. Its structure allows it to interact with various cellular pathways that are crucial for cancer cell proliferation and survival. .

Antimicrobial Properties

This compound exhibits significant antimicrobial properties, making it a candidate for developing new antibiotics. . This makes it particularly useful in combating antibiotic-resistant strains of bacteria.

Anti-inflammatory Effects

Research has demonstrated that methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate possesses anti-inflammatory properties. . This makes it a potential therapeutic agent for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Activity

The compound also shows promise as an antioxidant. . This antioxidant property is crucial for developing treatments for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Antiviral Applications

Methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate has been studied for its antiviral properties. . This application is particularly relevant in the context of emerging viral infections and the need for new antiviral drugs.

Antifungal Activity

Lastly, methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate has demonstrated antifungal activity. It can inhibit the growth of various fungal species by disrupting their cell membranes and interfering with essential metabolic processes. This makes it a valuable compound for developing new antifungal treatments.

Synthesis and therapeutic potential of imidazole containing compoundsA brief review of the biological potential of indole derivativesSynthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-olsSynthesis, antileishmanial, antimalarial evaluation and molecularSynthesis and therapeutic potential of imidazole containing compounds : A brief review of the biological potential of indole derivatives : Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols : Synthesis, antileishmanial, antimalarial evaluation and molecular

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, it can be expected that future research will continue to explore the potential applications of pyrazole derivatives, including “methyl 4-({2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}carbamoyl)benzoate”.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazole-bearing compounds, have been known to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

A molecular simulation study of a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy . This suggests that the compound might interact with its targets in a similar manner, leading to changes in the target’s function.

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, leading to their diverse pharmacological effects .

Pharmacokinetics

Compounds with similar structures, such as imidazole, are known to be highly soluble in water and other polar solvents , which could impact their bioavailability.

Result of Action

Similar compounds have been shown to exhibit potent antileishmanial and antimalarial activities .